Cas no 869071-85-2 (N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
• CAS No: 869071-85-2
• MF: C₁₆H₂₁F₂N₃O₆S
• MW: 421.416249990463
• CID: 6088573
• PubChem ID: 18561587
• Update Time: 2025-07-09

N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
• N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-methoxyethyl)oxamide
• F1851-0063
• N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyethyl)oxalamide
• SR-01000017197
• SR-01000017197-1
• AKOS024614572
• N'-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
• 869071-85-2

• Inchi： 1S/C16H21F2N3O6S/c1-26-8-5-19-15(22)16(23)20-10-14-21(6-2-7-27-14)28(24,25)13-9-11(17)3-4-12(13)18/h3-4,9,14H,2,5-8,10H2,1H3,(H,19,22)(H,20,23)
• InChI Key： LLCDEXLCYXUBFU-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1N(S(C2=CC(F)=CC=C2F)(=O)=O)CCCO1)=O

Computed Properties

• Exact Mass: 421.11191290g/mol
• Monoisotopic Mass: 421.11191290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

Introduction to N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 869071-85-2)

N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 869071-85-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as sulfonamides and oxazinanes. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.

The chemical structure of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide is characterized by the presence of a 2,5-difluorobenzenesulfonyl group, an oxazinane ring, and an ethanediamide moiety. These functional groups contribute to its overall stability and reactivity, making it suitable for use in a variety of chemical reactions and biological assays. The presence of fluorine atoms in the benzene ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential therapeutic applications of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other essential cellular processes makes it a promising lead for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. The mechanism by which it exerts these anti-inflammatory effects is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic properties of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and has a moderate half-life in vivo, which suggests that it could be administered as a once-daily or twice-daily dose in clinical settings. Furthermore, its low toxicity profile makes it a safe candidate for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide in human subjects. Preliminary results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In conclusion, N'-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 869071-85-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various conditions.